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Compound of Interest

Compound Name: JYL-79

Cat. No.: B15290995

For researchers and drug development professionals, the proper handling and disposal of
specialized, non-commercial chemical compounds like JYL-79 are paramount for maintaining a
safe laboratory environment. JYL-79, a vanilloid receptor (VR1) agonist, is designated for
research purposes only and necessitates careful management throughout its lifecycle,
including its ultimate disposal.[1][2] While specific disposal guidelines for JYL-79 are not
publicly available, established best practices for the disposal of research-grade organic
compounds should be rigorously followed.

Chemical and Physical Properties of JYL-79

A comprehensive understanding of a compound's properties is the first step toward safe
handling and disposal. Key data for JYL-79 are summarized below.
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Property

Value

Alternate Names

2-(3,4-Dimethylbenzyl)-3-{[(4-hydroxy-3-
methoxy-benzyl)amino]carbothioyl}propyl
pivalate, Vanilloid Receptor Agonist 23[1]

Molecular Formula

C26H36N204S[1]

Molecular Weight 472.64 g/mol [1]
Purity =298%[1]
CAS Number 289902-64-3[2]

Physical State

Solid (Assumed based on typical form of such

compounds)

Soluble in organic solvents such as DMSO and

Solubility thanol
ethano
st Short term (days to weeks) at 0 - 4°C; Long
orage
I term (months to years) at -20°C[2]
o Shipped under ambient temperature as a hon-
Shipping

hazardous chemical[2]

Recommended Disposal Protocol for JYL-79

In the absence of a specific Safety Data Sheet (SDS) for JYL-79, a conservative approach to

disposal is warranted. The following step-by-step protocol is based on general best practices

for laboratory chemical waste management.

1. Risk Assessment:

» Before beginning any work with JYL-79, a thorough risk assessment should be conducted.

This should consider the potential hazards of the compound, the quantities being used, and

the nature of the experimental procedures.

 Although shipped as non-hazardous, once used in experiments, JYL-79 and any materials it

has come into contact with should be treated as potentially hazardous waste.
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. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling JYL-79 and its waste products. This includes,
but is not limited to:

o Safety glasses or goggles
o Alab coat
o Chemically resistant gloves (e.g., nitrile)
. Segregation of Waste:
All waste contaminated with JYL-79 must be segregated from general laboratory waste.
Establish clearly labeled, dedicated waste containers for the following categories:
o Solid Waste: Contaminated consumables such as gloves, pipette tips, and paper towels.

o Liquid Waste: Unused solutions of JYL-79 and solvent washes from contaminated
glassware.

o Sharps Waste: Contaminated needles, syringes, or other sharp objects.
. Waste Collection and Storage:

Solid Waste:

o Collect in a designated, leak-proof container with a secure lid.

o The container should be clearly labeled "JYL-79 Contaminated Solid Waste" and include
the chemical name and any other relevant hazard information.

Liquid Waste:
o Collect in a chemically resistant, sealable container (e.g., a glass or polyethylene bottle).

o The container must be clearly labeled with "JYL-79 Contaminated Liquid Waste," the
chemical name, and the approximate concentration and solvent composition.
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o Do not mix incompatible waste streams.

e Sharps Waste:
o Place in a designated, puncture-proof sharps container.
o Label the container "JYL-79 Contaminated Sharps."

5. Decontamination of Work Surfaces and Glassware:

 All surfaces and non-disposable equipment that have come into contact with JYL-79 should
be thoroughly decontaminated.

o A standard laboratory detergent followed by a solvent rinse (e.g., ethanol or acetone) is a
recommended procedure.

e The solvent rinsate should be collected as hazardous liquid waste.
6. Final Disposal:

o All segregated and labeled JYL-79 waste must be disposed of through your institution's
official hazardous waste management program.

e Do not dispose of JYL-79 down the drain or in regular trash.
o Follow all local, state, and federal regulations for hazardous waste disposal.

Logical Workflow for JYL-79 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of JYL-79.
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Caption: Workflow for the safe disposal of JYL-79 waste.
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Experimental Protocols

Detailed experimental protocols for the use of JYL-79 were not found in the publicly available
literature. As a vanilloid receptor 1 (VR1) agonist, its use would likely involve in vitro cell-based
assays or in vivo animal models to study pain pathways or related physiological processes.
Researchers should develop specific protocols in accordance with their institutional guidelines
and relevant scientific literature on VR1 agonists.

It is imperative for all laboratory personnel to be trained on these procedures and to have
access to all relevant safety information before handling JYL-79. Adherence to these
guidelines will help ensure a safe working environment and proper environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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